Cas no 147663-61-4 (2-Propen-1-ol, 3-(3,5-dimethoxyphenyl)-)
147663-61-4 structure
Product Name:2-Propen-1-ol, 3-(3,5-dimethoxyphenyl)-
CAS No:147663-61-4
MF:C11H14O3
MW:194.227063655853
CID:1319172
PubChem ID:71346140
Update Time:2025-04-20
2-Propen-1-ol, 3-(3,5-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-ol, 3-(3,5-dimethoxyphenyl)-
- 3-(3,5-dimethoxyphenyl)prop-2-en-1-ol
- 147663-61-4
- DTXSID50772321
- 3,5-Dimethoxycinnamyl alcohol
- AKOS017887209
-
- Inchi: 1S/C11H14O3/c1-13-10-6-9(4-3-5-12)7-11(8-10)14-2/h3-4,6-8,12H,5H2,1-2H3
- InChI Key: OPEPJTFZAYIGKJ-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C=CCO)C=1)OC
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
2-Propen-1-ol, 3-(3,5-dimethoxyphenyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
147663-61-4 (2-Propen-1-ol, 3-(3,5-dimethoxyphenyl)-) Related Products
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- 441351-32-2((Z)-Pterostilbene)
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- 33626-08-3(4'-Methoxyresveratrol)
- 537-42-8(Pterostilbene)
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- 35302-70-6(Pinosylvin monomethyl ether)
- 18259-15-9(Phenol,4-[2-(3,5-dimethoxyphenyl)ethenyl]-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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